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Compound of Interest

Compound Name: NP-C86

cat. No.: B1574664

Technical Support Center: NP-C86

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use of NP-C86, a small molecule designed to stabilize the
long noncoding RNA (IncRNA) Growth Arrest-Specific 5 (GASS5). This guide addresses
potential off-target effects and provides troubleshooting for unexpected experimental outcomes.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action for NP-C86?

Al: NP-C86 is a small molecule that stabilizes the INcRNA GASS5. It achieves this by disrupting
the interaction between GAS5 and UPF-1, a key protein in the nonsense-mediated decay
(NMD) pathway that would otherwise lead to GAS5 degradation[1][2]. By stabilizing GAS5, NP-
C86 increases its intracellular levels, leading to the modulation of downstream signaling
pathways.

Q2: I am observing changes in insulin signaling and glucose metabolism in my experiments. Is
this an off-target effect?

A2: Not necessarily. Enhanced insulin signaling and improved glucose metabolism are known
downstream effects of NP-C86's on-target activity. Stabilized GAS5 has been shown to bind to
the promoter of the insulin receptor (IR), leading to increased IR expression. This, in turn,
enhances insulin signaling and glucose uptake[1]. Therefore, observing these changes is
consistent with the intended mechanism of action of NP-C86. A transcriptomics analysis of
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adipose tissue from mice treated with NP-C86 revealed an upregulation of pathways related to
insulin signaling and metabolism, including oxidative phosphorylation and glycolysis[1].

Q3: My results show a significant downregulation of inflammatory markers. Is NP-C86 causing
an unexpected anti-inflammatory response?

A3: The anti-inflammatory effects of NP-C86 are a documented consequence of its on-target
activity. In vivo studies have demonstrated that NP-C86 treatment leads to the downregulation
of inflammatory pathways and a reduction in pro-inflammatory cytokines such as IL-13[1]. This
is considered a beneficial therapeutic effect, particularly in the context of metabolic diseases
and neuroinflammation[1][3][4].

Q4: Does NP-C86 interact with other IncRNAs besides GAS5?

A4: Studies have shown NP-C86 to be highly specific for GAS5. In adipocytes, treatment with
NP-C86 did not affect the levels of other IncRNAs such as MALAT1 or NEAT1, indicating a high
degree of specificity for its intended target[5].

Q5: Are there any known toxic or adverse effects of NP-C86?

A5: In vivo studies in diet-induced obese diabetic (DIOD) mouse models and aged mouse
models have reported no observed toxicity or changes in weight with NP-C86 treatment[1][2]
[4]. Furthermore, studies in mice have indicated that NP-C86 is non-toxic to animals when
administered intranasally[3].
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Observed Issue

Potential Cause

Recommended Action

Unexpected changes in gene
expression related to
metabolic pathways (e.qg.,

glycolysis, TCA cycle).

This is likely an on-target
effect. NP-C86 modulates
metabolic pathways as a
downstream consequence of
GASS stabilization.[1]

Review the known downstream
effects of GAS5. Perform
pathway analysis on your
transcriptomics data to see if
the changes are consistent
with enhanced insulin signaling

and metabolic regulation.

Alterations in the MAPK

signaling pathway.

This may be an on-target
effect. NP-C86 treatment has
been shown to modulate the

MAPK pathway, potentially as

a response to metabolic stress.

[1]

Investigate the specific
components of the MAPK
pathway that are affected in
your system. This could
provide further insight into the

cellular response to NP-C86.

Changes in neuronal insulin
signaling and

neuroinflammation.

These are documented on-
target effects of NP-C86,
particularly relevant in
neurodegenerative disease
models.[3][4]

If these changes are
unexpected in your
experimental context, consider
the potential interplay between
metabolic and neuronal
signaling. Quantify GAS5
levels in your neuronal cells to

confirm target engagement.

Variability in experimental

results.

Inconsistent dosing, cell line
differences, or variations in
experimental conditions can

lead to variable outcomes.

Ensure consistent and
accurate preparation of NP-
C86 solutions. Use a
consistent cell passage
number and verify the baseline
GASS expression in your
model system. Include
appropriate positive and
negative controls in your

experiments.

Data Presentation
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Table 1: Summary of NP-C86 Effects on Gene and Protein Expression

Experimental
Molecule Effect Reference
System

Diabetic Adipocytes,
DIOD Mice (Adipose,
INcRNA GAS5 Increased Cardiac, Renal, [L105113114]
Spleen), HT22 Cells,
Aged Mice (Brain)

Diabetic Adipocytes,
Insulin Receptor (IR) Increased DIOD Mice (Adipose), [11[5]1[3]
Young Mice (Brain)

Phosphorylated AKT ) )

Increased DIOD Mice (Adipose) [1]
(p-AKT)
IL-13 Decreased DIOD Mice (Adipose) [1]
INcRNA MALAT1 No Change Adipocytes [5]
INncRNA NEAT1 No Change Adipocytes [5]

Experimental Protocols
Protocol 1: Assessing NP-C86 Target Engagement by Measuring GASS Levels
o Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere

overnight. Treat cells with the desired concentration of NP-C86 or vehicle control for the
specified duration (e.g., 24 hours).

e RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit
according to the manufacturer's instructions.

» Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse
transcription Kit.

e Quantitative PCR (gPCR): Perform gPCR using primers specific for GAS5 and a suitable
housekeeping gene (e.g., GAPDH, ACTB).
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o Data Analysis: Calculate the relative expression of GAS5 using the AACt method. An
increase in GASS levels in NP-C86-treated cells compared to the vehicle control indicates
target engagement.

Protocol 2: Evaluating Off-Target Effects on Other IncRNAs
e Follow steps 1-3 from Protocol 1.

e Quantitative PCR (gPCR): In addition to GAS5 primers, perform gPCR using primers for
other INcRNAs of interest (e.g., MALAT1, NEAT1) and a housekeeping gene.

o Data Analysis: Calculate the relative expression of each IncRNA using the AACt method. No
significant change in the levels of other IncRNAs in NP-C86-treated cells compared to the
vehicle control suggests specificity.

Protocol 3: Kinase Profiling to Screen for Off-Target Kinase Inhibition

While NP-C86 is not designed as a kinase inhibitor, comprehensive off-target profiling can be
valuable.

e Compound Submission: Provide a sample of NP-C86 to a commercial kinase profiling
service.

e Assay Format: These services typically use in vitro radiometric or fluorescence-based
assays to measure the activity of a large panel of kinases in the presence of the test
compound.[6][7][8]

» Data Interpretation: The results will be provided as the percent inhibition of each kinase at a
given concentration of NP-C86. Significant inhibition of any kinase would warrant further
investigation.

Visualizations
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Caption: Mechanism of action of NP-C86 and its downstream effects.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1574664?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Start: Hypothesis of
Potential Off-Target Effect

Treat Cells/Animal Model
with NP-C86 and Vehicle Control

Perform Global Analysis
(e.g., RNA-seq, Proteomics)

Confirm On-Target Engagement

(Blomformatlc Pathway AnaIyS|s) (Measure GAS5 Levels)

Consider Broad Off-Target Screen
(e.g., Kinase Panel, Affinity Pull-down)

Hypothesis-Driven Validation

Click to download full resolution via product page

Caption: Workflow for investigating potential off-target effects of NP-C86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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